Cas no 2680678-93-5 (tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate)
tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate Chemical and Physical Properties
Names and Identifiers
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- EN300-28288696
- 2680678-93-5
- tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate
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- Inchi: 1S/C14H20N4O3/c1-14(2,3)21-13(19)17-12-10(8-15)9-16-18(12)11-4-6-20-7-5-11/h9,11H,4-7H2,1-3H3,(H,17,19)
- InChI Key: VSRQRBSTJHDZLW-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)N1C(=C(C#N)C=N1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 292.15354051g/mol
- Monoisotopic Mass: 292.15354051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 89.2Ų
tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28288696-0.05g |
tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate |
2680678-93-5 | 95.0% | 0.05g |
$1032.0 | 2025-03-19 | |
| Enamine | EN300-28288696-0.1g |
tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate |
2680678-93-5 | 95.0% | 0.1g |
$1081.0 | 2025-03-19 | |
| Enamine | EN300-28288696-0.25g |
tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate |
2680678-93-5 | 95.0% | 0.25g |
$1131.0 | 2025-03-19 | |
| Enamine | EN300-28288696-0.5g |
tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate |
2680678-93-5 | 95.0% | 0.5g |
$1180.0 | 2025-03-19 | |
| Enamine | EN300-28288696-1.0g |
tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate |
2680678-93-5 | 95.0% | 1.0g |
$1229.0 | 2025-03-19 | |
| Enamine | EN300-28288696-2.5g |
tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate |
2680678-93-5 | 95.0% | 2.5g |
$2408.0 | 2025-03-19 | |
| Enamine | EN300-28288696-5.0g |
tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate |
2680678-93-5 | 95.0% | 5.0g |
$3562.0 | 2025-03-19 | |
| Enamine | EN300-28288696-10.0g |
tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate |
2680678-93-5 | 95.0% | 10.0g |
$5283.0 | 2025-03-19 |
tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate
Comprehensive Overview of tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate (CAS No. 2680678-93-5)
tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate (CAS No. 2680678-93-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrazole core with a tetrahydropyran (oxan-4-yl) moiety and a cyano group, making it a versatile intermediate for drug discovery. Its carbamate protection group (tert-butyl) further enhances its stability, a critical factor in synthetic applications. Researchers are increasingly exploring its potential in kinase inhibition and as a building block for bioactive molecules, aligning with the growing demand for small-molecule therapeutics.
In recent years, the compound’s relevance has surged alongside trends in fragment-based drug design (FBDD) and covalent inhibitor development. Its 4-cyano pyrazole scaffold is particularly notable for modulating protein-protein interactions (PPIs), a hot topic in oncology and inflammation research. The oxan-4-yl group contributes to improved solubility and metabolic stability, addressing key challenges in lead optimization. These attributes make CAS No. 2680678-93-5 a subject of interest in AI-driven drug discovery platforms, where computational models prioritize structurally diverse fragments.
Synthetic routes to tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate often involve multi-step protocols, including cyclocondensation and protecting group strategies. The cyano functionality allows for further derivatization via click chemistry or nucleophilic additions, catering to the rise of high-throughput screening methodologies. Analysts highlight its compatibility with green chemistry principles, as modern routes emphasize catalyst efficiency and solvent reduction—a response to the pharmaceutical industry’s sustainability goals.
From a commercial perspective, the compound’s niche applications have led to inquiries about scale-up synthesis and custom manufacturing. Suppliers frequently address questions regarding purity specifications (HPLC, NMR) and storage conditions, reflecting end-user concerns about reproducibility. Its classification as a non-hazardous material under standard handling conditions further boosts its adoption in academic and industrial labs.
Looking ahead, tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate exemplifies the convergence of medicinal chemistry and process optimization. As the scientific community prioritizes undruggable targets and allosteric modulators, this compound’s modular design positions it as a valuable tool for innovation. Ongoing studies explore its role in proteolysis-targeting chimeras (PROTACs), underscoring its adaptability to cutting-edge therapeutic modalities.
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